2-[(4-methyl-2-oxo-1-benzopyran-7-yl)oxy]-N-(2-pyridinylmethyl)acetamide

• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol
• IUPAC Name: 2-(4-methyl-2-oxochromen-7-yl)oxy-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H16N2O4/c1-12-8-18(22)24-16-9-14(5-6-15(12)16)23-11-17(21)20-10-13-4-2-3-7-19-13/h2-9H,10-11H2,1H3,(H,20,21)
• InChI Key: LBCYLKQMVUMYRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OCC(=O)NCC3=CC=CC=N3

Description

2-[(4-methyl-2-oxo-1-benzopyran-7-yl)oxy]-N-(2-pyridinylmethyl)acetamide is a member of coumarins.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been synthesized and characterized using X-ray diffraction, showcasing its potential for detailed structural analysis and theoretical studies through density functional theory (DFT) (Sebhaoui et al., 2020).

Reactivity Studies

• Research has explored the reactivity of similar compounds with amines and anthranilic acid, leading to the formation of various derivatives, demonstrating their versatile chemical reactivity (El-Kafrawy et al., 1990).

Pharmacological Potential

• Some related benzopyran-based compounds have shown potential as potassium-channel openers with cardiovascular therapeutic activities (Yoon et al., 1998).

Antimicrobial Activity

• Certain derivatives have demonstrated significant antimicrobial activities, suggesting potential applications in medical and pharmaceutical research (Mulwad & Pawar, 2003).

Coordination Chemistry

• The compound and its derivatives have been used to synthesize coordination complexes with metals, contributing to the field of coordination chemistry and material science (Chkirate et al., 2019).